5-bromowillardiine
5-bromowillardiine
Brand Name:
Vulcanchem
CAS No.:
19772-78-2
VCID:
VC0009257
InChI:
InChI=1S/C7H8BrN3O4/c8-3-1-11(2-4(9)6(13)14)7(15)10-5(3)12/h1,4H,2,9H2,(H,13,14)(H,10,12,15)/t4-/m0/s1
SMILES:
C1=C(C(=O)NC(=O)N1CC(C(=O)O)N)Br
Molecular Formula:
C7H8BrN3O4
Molecular Weight:
278.06 g/mol
5-bromowillardiine
CAS No.: 19772-78-2
Main Products
VCID: VC0009257
Molecular Formula: C7H8BrN3O4
Molecular Weight: 278.06 g/mol
| CAS No. | 19772-78-2 |
|---|---|
| Product Name | 5-bromowillardiine |
| Molecular Formula | C7H8BrN3O4 |
| Molecular Weight | 278.06 g/mol |
| IUPAC Name | (2S)-2-amino-3-(5-bromo-2,4-dioxopyrimidin-1-yl)propanoic acid |
| Standard InChI | InChI=1S/C7H8BrN3O4/c8-3-1-11(2-4(9)6(13)14)7(15)10-5(3)12/h1,4H,2,9H2,(H,13,14)(H,10,12,15)/t4-/m0/s1 |
| Standard InChIKey | AEKIJKSVXKWGRJ-BYPYZUCNSA-N |
| Isomeric SMILES | C1=C(C(=O)NC(=O)N1C[C@@H](C(=O)O)N)Br |
| SMILES | C1=C(C(=O)NC(=O)N1CC(C(=O)O)N)Br |
| Canonical SMILES | C1=C(C(=O)NC(=O)N1CC(C(=O)O)N)Br |
| Synonyms | 5-bromowillardiine 5-bromowillardiine, (+-)-isomers |
| PubChem Compound | 167842 |
| Last Modified | Nov 11 2021 |
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